Cas no 75405-46-8 (4-(Prop-2-yn-1-yloxy)but-1-yne)

• Product Name: 4-(Prop-2-yn-1-yloxy)but-1-yne
• CAS No: 75405-46-8
• MF: C₇H₈O
• MW: 108.137822151184
• CID: 1005045
• PubChem ID: 11040645
• Update Time: 2025-11-05

4-(Prop-2-yn-1-yloxy)but-1-yne Chemical and Physical Properties

Names and Identifiers

• 4-(Prop-2-yn-1-yloxy)but-1-yne
• (3-butynyl) (2-propynyl) ether
• 3-butynyl(2-propynyl)ether
• 3-butynyloxy-1-propyne
• 4-oxa-1,7-octadiyne
• But-3-inyl-prop-2-inyl-aether
• but-3-ynyl-prop-2-ynyl ether
• FT-0684498
• I14-26618
• DTXSID60452869
• AKOS015907935
• 75405-46-8
• 4-prop-2-ynoxybut-1-yne
• 4-[(Prop-2-yn-1-yl)oxy]but-1-yne

• MDL： MFCD19982828
• Inchi： 1S/C7H8O/c1-3-5-7-8-6-4-2/h1-2H,5-7H2
• InChI Key： GJZAKRZEYYCBNX-UHFFFAOYSA-N
• SMILES： O(CC#C)CCC#C

Computed Properties

• Exact Mass: 108.057514874g/mol
• Monoisotopic Mass: 108.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 9.2Ų

4-(Prop-2-yn-1-yloxy)but-1-yne Security Information

• HazardClass：FLAMMABLE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-(Prop-2-yn-1-yloxy)but-1-yne

Exploring 4-(Prop-2-yn-1-yloxy)but-1-yne (CAS No. 75405-46-8): Properties, Applications, and Innovations

4-(Prop-2-yn-1-yloxy)but-1-yne, with the CAS number 75405-46-8, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique alkyne functional groups, serves as a versatile building block for advanced chemical synthesis. Its molecular structure, featuring both propynyl and butynyl moieties, enables diverse reactivity, making it invaluable for click chemistry applications, polymer development, and pharmaceutical research.

In recent years, the demand for high-performance intermediates like 4-(Prop-2-yn-1-yloxy)but-1-yne has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its role in bioorthogonal reactions, where its alkyne groups facilitate selective bonding under mild conditions. This property aligns with the growing trend of non-toxic synthesis and biocompatible materials, addressing concerns about environmental impact and human safety.

The compound’s CAS No. 75405-46-8 is frequently searched in academic databases and industrial catalogs, reflecting its relevance in cutting-edge research. For instance, its application in photopolymerization has opened new avenues for 3D printing resins and flexible electronics. Additionally, its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—has made it a staple in drug discovery and bioconjugation studies.

From an industrial perspective, 4-(Prop-2-yn-1-yloxy)but-1-yne is prized for its stability and scalability. Manufacturers highlight its utility in producing specialty polymers with tailored properties, such as enhanced thermal resistance or optical clarity. These polymers are increasingly used in renewable energy technologies, including solar cell encapsulants and battery components, aligning with global efforts to combat climate change.

Despite its niche status, CAS 75405-46-8 exemplifies the intersection of innovation and practicality. As industries pivot toward circular economy models, compounds like this are being reevaluated for their potential in waste-free synthesis and recyclable materials. Future research may explore its role in smart coatings or self-healing materials, further expanding its commercial and scientific footprint.

In summary, 4-(Prop-2-yn-1-yloxy)but-1-yne (75405-46-8) is more than a chemical curiosity—it’s a catalyst for progress across multiple disciplines. Whether in biomedical engineering, advanced materials, or sustainable tech, its contributions underscore the transformative power of molecular design. For researchers and industry professionals alike, understanding its capabilities is key to unlocking next-generation solutions.